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Compound of Interest

Compound Name: Acid Blue 29

Cat. No.: B1384188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Blue 29, also known by its Colour Index number C.I. 20460, is a synthetic anionic disazo

dye.[1][2] It is widely utilized in biological research as a stain for various specimens and

materials for microscopic analysis.[3] This technical guide provides a comprehensive overview

of the chemical properties of Acid Blue 29, including its physicochemical characteristics,

spectroscopic data, synthesis, and safety information. The information is presented to support

its application in research and development.

Chemical and Physical Properties
Acid Blue 29 is a dark-colored powder, appearing as dark brown, navy blue, or black.[4] It is a

sodium salt of a complex organic acid.[1] A summary of its key chemical and physical

properties is provided in the table below.
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Property Value Source(s)

IUPAC Name

disodium;4-amino-5-hydroxy-3-

[(3-nitrophenyl)diazenyl]-6-

phenyldiazenylnaphthalene-

2,7-disulfonate

[5]

CAS Number 5850-35-1 [5][6]

C.I. Number 20460 [2]

Molecular Formula C₂₂H₁₄N₆Na₂O₉S₂ [5][6]

Molecular Weight 616.49 g/mol [3][6]

Appearance
Dark brown to navy blue or

black powder
[4]

Melting Point >350°C [7]

Decomposition Temp. 125 °C [4]

Solubility in Water 20 mg/mL [3]

Solubility in Ethanol 2 mg/mL [3]

Solubility in Methyl Cellosolve Soluble [3]

Spectroscopic Data
The spectroscopic properties of Acid Blue 29 are crucial for its identification and quantification.

UV-Visible Spectroscopy
Acid Blue 29 exhibits a characteristic absorption maximum in the visible region. There are

conflicting reports in the literature regarding the exact wavelength of maximum absorbance

(λmax). Some sources indicate a λmax of 522 nm, while others report it at 602 nm in water.[3]

[4] This discrepancy may be due to variations in solvent or pH during measurement.

Infrared (IR) Spectroscopy
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The infrared spectrum of Acid Blue 29 provides information about its functional groups. While

a specific peak list is not readily available in the literature, the spectrum would be expected to

show characteristic absorptions for N-H (amine), O-H (hydroxyl), N=N (azo), S=O (sulfonate),

and C-N bonds, as well as aromatic C-H and C=C stretching vibrations. A representative IR

spectrum is available through chemical databases.[8]

Experimental Protocols
Detailed methodologies for determining the key chemical properties of Acid Blue 29 are

outlined below.

Determination of Solubility
A standard method for determining the solubility of a dye like Acid Blue 29 involves the

following steps:

Preparation of a Saturated Solution: An excess amount of Acid Blue 29 powder is added to

a known volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached and the solution is saturated.

Separation of Undissolved Solid: The saturated solution is carefully filtered or centrifuged to

remove any undissolved dye particles.

Quantification: The concentration of the dye in the clear, saturated solution is determined

using a suitable analytical technique, such as UV-Visible spectrophotometry. A calibration

curve is created using standard solutions of known concentrations to accurately determine

the concentration of the saturated solution.

Melting Point Determination
The melting point of Acid Blue 29 can be determined using the capillary method:

Sample Preparation: A small amount of the dry, powdered dye is packed into a thin-walled

capillary tube.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or an automated detection system.

Heating: The sample is heated at a slow, controlled rate.

Observation: The temperature at which the substance begins to melt and the temperature at

which it becomes completely liquid are recorded as the melting point range. For a pure

substance, this range is typically narrow.

UV-Visible Spectroscopy
To obtain the UV-Visible absorption spectrum of Acid Blue 29, the following protocol can be

used:

Solution Preparation: A dilute solution of Acid Blue 29 is prepared in a suitable solvent (e.g.,

water) of a known concentration.

Instrument Blank: The spectrophotometer is calibrated using a cuvette filled with the pure

solvent to establish a baseline.

Sample Measurement: The cuvette is then filled with the dye solution, and the absorbance is

measured over a range of wavelengths (e.g., 200-800 nm).

Data Analysis: The resulting spectrum is plotted as absorbance versus wavelength. The

wavelength of maximum absorbance (λmax) is identified from the peak of the absorption

band.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of solid Acid Blue 29 can be obtained using the KBr pellet technique:

Sample Preparation: A small amount of finely ground Acid Blue 29 powder (1-2 mg) is

mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder.

Pellet Formation: The mixture is pressed in a die under high pressure to form a thin,

transparent pellet.
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Spectral Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer,

and the infrared spectrum is recorded. A background spectrum of a pure KBr pellet is also

recorded and subtracted from the sample spectrum to correct for atmospheric and

instrumental interferences.

Nuclear Magnetic Resonance (NMR) Spectroscopy
To acquire ¹H and ¹³C NMR spectra of Acid Blue 29, the following steps are necessary:

Sample Preparation: A sufficient amount of Acid Blue 29 is dissolved in a deuterated solvent

(e.g., D₂O or DMSO-d₆) in an NMR tube. The solution should be free of any particulate

matter.

Instrument Setup: The NMR tube is placed in the NMR spectrometer, and the instrument is

tuned and locked onto the deuterium signal of the solvent.

Data Acquisition: The ¹H and ¹³C NMR spectra are acquired using appropriate pulse

sequences and acquisition parameters.

Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the

spectrum is phased and referenced to an internal standard (e.g., TMS or a residual solvent

peak).

Synthesis of Acid Blue 29
The synthesis of Acid Blue 29 is a two-step diazotization and coupling process.[2] The general

workflow is illustrated in the diagram below.

m-Nitroaniline Diazotization
(NaNO₂, HCl)

Diazotized
m-Nitroaniline

Coupling (Acidic)4-Amino-5-hydroxynaphthalene-
2,7-disulfonic acid Intermediate Monoazo Compound

Coupling (Alkaline)

Aniline Diazotization
(NaNO₂, HCl) Diazotized Aniline

Acid Blue 29
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Synthesis Workflow for Acid Blue 29

Safety and Handling
Acid Blue 29 should be handled with care in a laboratory setting. It may cause skin and eye

irritation.[1][9] It is recommended to use personal protective equipment, including gloves and

safety glasses, when handling the powder.[10] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.[9]

Conclusion
This technical guide has summarized the key chemical properties of Acid Blue 29, providing a

valuable resource for researchers, scientists, and drug development professionals. The data

presented, along with the detailed experimental protocols, will facilitate the effective use and

analysis of this important biological stain in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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